Cas no 84040-14-2 (ethyl 2-sulfanylbutanoate)

• Product Name: ethyl 2-sulfanylbutanoate
• CAS No: 84040-14-2
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• MDL: MFCD19053259
• CID: 4208878
• PubChem ID: 13182665
• Update Time: 2025-08-05

ethyl 2-sulfanylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-mercapto-, ethyl ester
• ethyl 2-sulfanylbutanoate

• MDL： MFCD19053259
• Inchi： 1S/C6H12O2S/c1-3-5(9)6(7)8-4-2/h5,9H,3-4H2,1-2H3
• InChI Key： PVWKSDFVGFGMKY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(S)CC

Additional information on ethyl 2-sulfanylbutanoate

Ethyl 2-sulfanylbutanoate (CAS No. 84040-14-2): A Comprehensive Overview in Modern Chemical Research

Ethyl 2-sulfanylbutanoate, identified by its chemical abstracts service number CAS No. 84040-14-2, is an organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester, featuring a sulfanyl group at the second carbon of the butanoate backbone, exhibits unique structural and functional properties that make it a valuable candidate for various applications. The compound's molecular structure, characterized by a combination of hydrophobic and polar regions, contributes to its versatility in chemical interactions, making it a subject of interest for synthetic chemists and biologists alike.

The synthesis of ethyl 2-sulfanylbutanoate involves well-established organic chemistry techniques, including esterification and thiolation reactions. These processes are critical in ensuring high yield and purity, which are essential for downstream applications. Recent advancements in catalytic methods have further refined the production of this compound, enabling more efficient and environmentally friendly synthesis routes. Such improvements align with the broader trend in the pharmaceutical industry toward greener chemistry practices.

One of the most compelling aspects of ethyl 2-sulfanylbutanoate is its potential role as a bioactive molecule. The sulfanyl group introduces a level of reactivity that can be exploited in drug design, particularly in the development of sulfonamide derivatives known for their antimicrobial and anti-inflammatory properties. Researchers have been exploring modifications to this core structure to enhance bioavailability and target specificity. For instance, studies have demonstrated that derivatives of ethyl 2-sulfanylbutanoate can act as modulators of enzyme activity, particularly those involved in metabolic pathways relevant to neurological disorders.

Recent publications highlight the compound's utility in medicinal chemistry. A notable study published in the Journal of Medicinal Chemistry described the synthesis and biological evaluation of several sulfanylbutanoate derivatives. These compounds were found to exhibit promising pharmacological effects, including inhibition of certain kinases implicated in cancer progression. The study underscores the importance of ethyl 2-sulfanylbutanoate as a scaffold for further drug development, emphasizing its potential to address unmet medical needs.

Beyond its pharmaceutical applications, ethyl 2-sulfanylbutanoate has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and material functionalization. For example, researchers have investigated its interaction with transition metals such as copper and zinc, which are known to play crucial roles in various biological processes. These interactions could lead to novel materials with enhanced catalytic properties or improved biocompatibility.

The compound's sensory characteristics also make it relevant in the flavor and fragrance industry. Ethyl 2-sulfanylbutanoate imparts a unique aroma profile that can be harnessed for use in perfumes, food additives, and cosmetics. Its sulfanyl group contributes to a pungent yet pleasant scent reminiscent of certain fruits and spices. This attribute has sparked interest among chemists specializing in olfactory chemistry, who are continually seeking new molecules to expand the palette of available fragrances.

In conclusion, ethyl 2-sulfanylbutanoate (CAS No. 84040-14-2) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and sensory chemistry. Its unique structural features offer opportunities for innovation across multiple disciplines. As research continues to uncover new uses for this molecule, its significance is likely to grow further, solidifying its place as a key player in modern chemical research.